Cas no 171113-29-4 (Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate)

Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate is a pyridine derivative with notable applications in pharmaceutical and organic synthesis. Its structure features a carboxamide group at the 5-position and an ester moiety at the 3-position, making it a versatile intermediate for constructing heterocyclic compounds. The compound's stability and reactivity under controlled conditions allow for selective modifications, facilitating its use in the development of bioactive molecules. Its crystalline form ensures consistent purity, while its solubility in common organic solvents enhances its utility in synthetic workflows. This compound is particularly valued for its role in medicinal chemistry research, where it serves as a key building block for potential therapeutic agents.
Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate structure
171113-29-4 structure
Product Name:Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate
CAS No:171113-29-4
MF:C10H12N2O4
MW:224.213282585144
MDL:MFCD00973779
CID:3143140
PubChem ID:2764416
Update Time:2025-05-22

Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate
    • BUTTPARK 17\04-64
    • 8T-0219
    • Ethyl 5-carbamoyl-4-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
    • ethyl 5-carbamoyl-4-methyl-6-oxo-1H-pyridine-3-carboxylate
    • AKOS005071423
    • MFCD00973779
    • 171113-29-4
    • Ethyl5-carbamoyl-4-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
    • ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6- dihydro-3-pyridinecarboxylate
    • MDL: MFCD00973779
    • Inchi: 1S/C10H12N2O4/c1-3-16-10(15)6-4-12-9(14)7(5(6)2)8(11)13/h4H,3H2,1-2H3,(H2,11,13)(H,12,14)
    • InChI Key: PUJVCOBCWBMZRB-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CNC(C(C(N)=O)=C1C)=O)=O

Computed Properties

  • Exact Mass: 224.07970687g/mol
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 98.5Ų

Experimental Properties

  • Melting Point: 300-303°C

Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate Security Information

  • HazardClass:IRRITANT

Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate Pricemore >>

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Additional information on Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate

Comprehensive Overview of Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate (CAS No. 171113-29-4)

Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate (CAS No. 171113-29-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring an ethyl ester group and an aminocarbonyl moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis methods, physicochemical properties, and potential biological activities, making it a topic of interest in modern drug discovery.

The compound’s CAS number 171113-29-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Its IUPAC name, Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate, highlights its functional groups, which are pivotal for understanding its chemical behavior and applications. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such intermediates, aligning with global efforts to reduce environmental impact.

In pharmaceutical research, pyridine-based compounds like this are frequently explored for their potential as enzyme inhibitors or ligands in medicinal chemistry. The presence of both carboxylate and amide functionalities in Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate suggests its utility in designing bioactive molecules. Questions often arise about its solubility, stability, and compatibility with other reagents, which are crucial for laboratory and industrial-scale applications.

From an analytical perspective, advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound. Its molecular weight and structural formula are frequently searched parameters, reflecting the need for precise data in quality control and regulatory submissions. Additionally, the compound’s role in heterocyclic chemistry makes it a subject of academic studies, particularly in the context of nitrogen-containing scaffolds.

The agrochemical sector also shows interest in Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate due to its potential as a precursor for crop protection agents. With growing emphasis on sustainable agriculture, researchers are investigating eco-friendly derivatives of such compounds to develop next-generation pesticides and herbicides. This aligns with broader discussions about food security and environmental health, which dominate contemporary scientific discourse.

In summary, Ethyl 5-(aminocarbonyl)-4-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxylate (CAS No. 171113-29-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and academic research. Its structural features and reactivity make it a valuable tool for scientists addressing challenges in drug development and sustainable chemistry. As innovation continues, this compound is likely to remain a focal point in interdisciplinary studies.

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